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Compound of Interest

Compound Name: Silver formate
CAS No.: 13126-70-0
Cat. No.: B12646146
Get Quote
. J

This guide provides a comprehensive overview of the physical appearance and odor of silver
formate (AgCHO:), tailored for researchers, scientists, and professionals in drug development.
It includes a detailed summary of its quantitative physical properties, methodologies for their
determination, and logical diagrams to illustrate key concepts.

Physical Appearance

Silver formate is a solid crystalline substance. Its appearance is consistently reported as
colorless to white[1][2]. However, its color can vary, and it may also be found as a light tan
solid. This variability is often attributed to the compound's sensitivity to light, which can cause it
to darken over time due to decomposition and the formation of finely divided metallic silver[3].

The compound's stability is a critical factor influencing its appearance. It is known to be
unstable and can decompose, which may affect its visual characteristics[4]. Therefore, proper
storage in the absence of light and at low temperatures is crucial to maintain its purity and
original appearance[3].

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12646146#bc-rfq
https://www.benchchem.com/product/b12646146/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-silver-formate
https://www.benchchem.com/product/b12646146/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-silver-formate
https://www.benchchem.com/product/b12646146/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physical-properties-of-silver-formate
https://en.wikipedia.org/wiki/Gas_pycnometer
https://www.che.utah.edu/academic_program/projects_lab/pycnometer/
https://en.wikipedia.org/wiki/X-ray_crystallography
https://www.jk-sci.com/blogs/resource-center/method-for-determining-capillary-melting-point
https://en.wikipedia.org/wiki/X-ray_crystallography
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12646146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Factors Influencing the Physical Appearance of Silver Formate
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Caption: Factors affecting the visual state of silver formate.

Odor

Silver formate is consistently reported to be an odorless compound][1].

Quantitative Physical Properties

The key physical properties of silver formate are summarized in the table below.
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Property Value Source(s)
Molecular Formula AgCHO:2 [2]
Molecular Weight 152.89 g/mol [2]
Density 4.25 g/cm?3 (at 20 °C) [1]
Melting Point 95 °C (decomposes) [1]
Crystal Structure Orthorhombic [4]
Space Group Pccn [4]

Lattice Parameters

a=7.1199(5) Ab = 10.3737(4)
Ac=6.4701(3) A

[4]

Unit Cell Volume

477.88(4) A3

[4]

Formula Units (2)

8

[4]

Solubility in Water

Insoluble to slightly soluble.
One source quantifies it as 2 x
10-2 mol/L.

[1I(31[5]

Solubility in Organic Solvents

Insoluble

[1]

Experimental Protocols

The determination of the physical properties of silver formate involves several standard

laboratory techniques.

The color of a solid chemical like silver formate is typically determined by visual inspection

under controlled lighting conditions. For quantitative and standardized color measurement,

instrumental methods are employed.

o Methodology: Tristimulus colorimetry or spectrophotometry, in accordance with standards
such as ASTM E1347, can be used.

o A sample of the silver formate powder is placed in a sample holder.
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o The instrument, a tristimulus colorimeter or a spectrophotometer, illuminates the sample
with a standardized light source.

o The reflected light is measured by the instrument's detectors.

o The data is converted into color space values (e.g., CIE Lab*), which provide a
guantitative representation of the color.

For a substance reported as odorless, the initial assessment is typically organoleptic.

o Methodology: A sample of the substance is carefully smelled by trained analysts in a
controlled environment to detect any perceivable odor. For more rigorous analysis, especially
to confirm the absence of volatile compounds that might contribute to an odor, gas
chromatography-olfactometry (GC-O) can be utilized. In this technique, volatile compounds
are separated by gas chromatography and then detected by both a chemical detector and a
human assessor.

The density of a solid powder like silver formate is accurately determined using a pychometer.
A gas pycnometer is particularly suitable for solids.

o Methodology (Gas Pycnometer):

o The mass of the silver formate sample is accurately measured using an analytical
balance.

o The sample is placed in the sample chamber of the gas pycnometer.

o The system is purged with a non-reactive gas, typically helium, to remove air and
moisture.

o The volume of the sample is determined by measuring the pressure change of the gas
within a calibrated volume.

o The density is calculated by dividing the mass of the sample by its volume.

The melting point of silver formate, which is also its decomposition temperature, is determined
using the capillary melting point method.
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o Methodology:

o Asmall, dry sample of silver formate is packed into a capillary tube.

o The capillary tube is placed in a melting point apparatus.

o The sample is heated at a controlled rate.

o The temperature at which the solid begins to melt and the temperature at which it
completely liquefies (or in this case, decomposes) are recorded as the melting point
range. For silver formate, this is the temperature at which decomposition is observed.

The crystal structure, space group, and lattice parameters are determined using X-ray
diffraction (XRD).

o Methodology (Powder XRD):

o Afinely powdered sample of silver formate is prepared.

o The sample is mounted in the X-ray diffractometer.

o A monochromatic X-ray beam is directed at the sample.

o The diffracted X-rays are detected at various angles (26).

o The resulting diffraction pattern, a plot of intensity versus 26, is analyzed. Rietveld
refinement of the powder diffraction pattern is a common method for determining the
crystal structure of silver formate[4].
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Caption: Workflow for determining the physical properties of silver formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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